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CAS No.: 16962-07-5

Cat. No.: B099099
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For Researchers, Scientists, and Drug Development Professionals

Introduction
Aluminum borohydride, Al(BH4)3, is a highly reactive, volatile, and pyrophoric liquid that

serves as a potent reducing agent.[1] Unlike many other metal borohydrides which are ionic,

aluminum borohydride is a covalent compound.[1] Its unique structural and bonding

characteristics, featuring hydrogen bridges between aluminum and boron, make spectroscopic

analysis a critical tool for its characterization. This guide provides a comprehensive overview of

the spectroscopic data for aluminum borohydride, with a primary focus on Infrared (IR)

spectroscopy due to the challenges associated with obtaining high-resolution Nuclear Magnetic

Resonance (NMR) spectra for this compound.

Spectroscopic Data
Infrared (IR) Spectroscopy
The infrared spectrum of aluminum borohydride is complex and provides significant insight

into its molecular structure, which is analogous to diborane.[2] The presence of both terminal
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and bridging hydride bonds gives rise to distinct vibrational modes. High-resolution Fourier

Transform Infrared (FTIR) spectroscopy of gaseous Al(BH4)3 reveals broad vibrational bands,

a characteristic that has been attributed to the extreme spectral congestion arising from the

tumbling motions of the BH4 units and a low energy barrier for internal rotation.[2]

The following table summarizes the key IR absorption bands observed for aluminum
borohydride in the vapor phase.

Vibrational Mode Wavenumber (cm⁻¹) Reference

Terminal B-H Stretch 2558 [3]

Terminal B-H Stretch 2490 [3]

Bridged B-H Stretch 2039 [3]

Bridged Al-H Stretch 1508 [3]

BH₂ Bend 1113 [3]

Al-B Stretch 607 [3]

Table 1: Summary of Vapor Phase Infrared Spectroscopic Data for Aluminum Borohydride.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Obtaining and interpreting NMR spectra for pure aluminum borohydride is challenging. Early

NMR studies of liquid Al(BH4)3 indicated that all protons are equivalent on the NMR timescale.

[2] This is due to a rapid exchange process between the bridging and terminal hydrogen atoms.

[2]

Direct observation of Al-H signals in ¹H NMR spectra of aluminum hydride complexes can be

difficult due to quadrupolar broadening caused by the ²⁷Al nucleus (spin I = 5/2). This

phenomenon likely contributes to the scarcity of high-resolution ¹H NMR data for Al(BH4)3 in

the literature.

While ¹¹B NMR is a powerful technique for studying borohydrides, specific chemical shift and

coupling constant data for Al(BH4)3 are not readily available in the reviewed literature. For
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comparison, the parent borohydride anion, BH₄⁻, typically exhibits a quintet in ¹¹B NMR spectra

in a 1:4:6:4:1 ratio due to coupling with four equivalent protons.[4]

Experimental Protocols
Synthesis of Aluminum Borohydride
A common laboratory-scale synthesis of aluminum borohydride involves the reaction of an

alkali metal borohydride, such as lithium borohydride (LiBH₄), with aluminum chloride (AlCl₃).[3]

Reaction: 3 LiBH₄ + AlCl₃ → Al(BH₄)₃ + 3 LiCl

Procedure:

All manipulations must be performed under an inert atmosphere (e.g., dry nitrogen or argon)

using a vacuum line or glovebox, as the reactants and products are highly sensitive to air

and moisture.[3]

Lithium borohydride is reacted with a stoichiometric amount of aluminum chloride. To drive

the reaction to completion, a slight excess of finely ground lithium borohydride may be used.

[3]

The reaction mixture is gently heated to 50–70°C under vacuum.[3]

The volatile product, aluminum borohydride, is collected in a cold trap cooled with liquid

nitrogen.[3]

Purification of the collected Al(BH₄)₃ can be achieved by vacuum distillation.[3]

Spectroscopic Analysis
Infrared (IR) Spectroscopy:

Vapor phase IR spectra are typically recorded using a gas cell with appropriate windows

(e.g., KBr or CsI) that are transparent in the mid-IR region.

A Fourier Transform Infrared (FTIR) spectrometer is used to acquire the spectrum.
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For high-resolution studies, the sample pressure is kept low to minimize pressure

broadening of the rotational-vibrational lines.[2]

The spectrometer is purged with a dry, inert gas to eliminate atmospheric water and carbon

dioxide, which have strong IR absorptions.
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Figure 1: Molecular structure of Al(BH₄)₃.
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Figure 2: Workflow for Al(BH₄)₃ Analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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